Cas no 1227586-02-8 ((3-Bromo-5-fluoropyridin-4-yl)methanol)

• Product Name: (3-Bromo-5-fluoropyridin-4-yl)methanol
• CAS No: 1227586-02-8
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD16607001
• CID: 1214299
• PubChem ID: 74892833
• Update Time: 2025-05-21

(3-Bromo-5-fluoropyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-fluoro-4-pyridinyl)methanol
• (3-bromo-5-fluoropyridin-4-yl)methanol
• (3-Bromo-5-fluoro-4-pyridyl)methanol
• SCHEMBL17185871
• AB87326
• BS-27371
• CS-0194534
• EN300-363418
• 1227586-02-8
• 3-Bromo-5-fluoropyridine-4-methanol
• MFCD16607001
• AKOS027324320
• (3-Bromo-5-fluoropyridin-4-yl)methanol

• MDL： MFCD16607001
• Inchi： 1S/C6H5BrFNO/c7-5-1-9-2-6(8)4(5)3-10/h1-2,10H,3H2
• InChI Key： ZWLOVNMLDKYAMK-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CO)F

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (3-Bromo-5-fluoropyridin-4-yl)methanol

The Comprehensive Overview of (3-Bromo-5-fluoropyridin-4-yl)methanol

(3-Bromo-5-fluoropyridin-4-yl)methanol, identified by the CAS number 1227586-02-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and fluorine atoms at positions 3 and 5, respectively, along with a hydroxymethyl group attached at position 4. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (3-Bromo-5-fluoropyridin-4-yl)methanol. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct this compound with high precision and yield. The use of palladium catalysts has been particularly effective in this context, allowing for the formation of stable carbon-heteroatom bonds under mild reaction conditions.

The electronic properties of (3-Bromo-5-fluoropyridin-4-yl)methanol have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the compound exhibits a conjugated π-system that contributes to its stability and reactivity. The bromine and fluorine substituents further modulate the electron distribution within the molecule, enhancing its ability to participate in nucleophilic and electrophilic reactions.

In terms of applications, (3-Bromo-5-fluoropyridin-4-yl)methanol has shown promise in drug discovery programs targeting various therapeutic areas. For instance, it has been utilized as a lead compound in the development of kinase inhibitors, which are critical in treating cancer and inflammatory diseases. The hydroxymethyl group serves as a versatile functional handle, enabling further chemical modifications to optimize pharmacokinetic properties such as solubility and bioavailability.

The synthesis of (3-Bromo-5-fluoropyridin-4-yllmethanol has also been integrated into green chemistry practices. By adopting solvent-free reaction conditions and recycling catalysts, chemists have significantly reduced the environmental footprint associated with its production. This aligns with global efforts to promote sustainable chemical manufacturing processes.

Furthermore, recent studies have explored the use of (3-Bromo-S-fluoropyridin-S-yllmethanol in materials science applications. Its ability to form stable coordination complexes with transition metals has made it a candidate for use in catalysis and sensor technologies. For example, it has been employed as a ligand in homogeneous catalysis for alkene epoxidation reactions, demonstrating high selectivity and efficiency.

In conclusion, (3-Bromo-S-fluoropyridin-S-yllmethanol, CAS No.1227586-OZ-Z strong>, stands out as a versatile and valuable compound in modern chemistry due to its unique structure, reactivity, and diverse applications across multiple disciplines.